Cas no 860704-25-2 ((1-Amino-3-methylbutan-2-yl)diethylamine)

• Product Name: (1-Amino-3-methylbutan-2-yl)diethylamine
• CAS No: 860704-25-2
• MF: C₉H₂₂N₂
• MW: 158.284382343292
• MDL: MFCD09259719
• CID: 4772550
• PubChem ID: 16787969
• Update Time: 2025-10-28

(1-Amino-3-methylbutan-2-yl)diethylamine Chemical and Physical Properties

Names and Identifiers

• (1-amino-3-methylbutan-2-yl)diethylamine
• 2-N,2-N-diethyl-3-methylbutane-1,2-diamine
• Z228572996
• (1-Amino-3-methylbutan-2-yl)diethylamine

• MDL： MFCD09259719
• Inchi： 1S/C9H22N2/c1-5-11(6-2)9(7-10)8(3)4/h8-9H,5-7,10H2,1-4H3
• InChI Key： JLQAGGUEFVKYDD-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C(CN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 87.6
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3

Additional information on (1-Amino-3-methylbutan-2-yl)diethylamine

Introduction to (1-Amino-3-methylbutan-2-yl)diethylamine (CAS No. 860704-25-2)

(1-Amino-3-methylbutan-2-yl)diethylamine, also known by its CAS number 860704-25-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which consists of a central amino group attached to a branched alkyl chain and two ethylamine groups. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The chemical formula of (1-Amino-3-methylbutan-2-yl)diethylamine is C₉H₂₁N₃. Its molecular weight is approximately 159.27 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 1-amino-3-methylbutan-2-one with diethylamine under controlled conditions. This synthesis method ensures high purity and yield, making it suitable for both laboratory-scale experiments and industrial production.

In the realm of pharmaceutical research, (1-Amino-3-methylbutan-2-yl)diethylamine has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that (1-Amino-3-methylbutan-2-yl)diethylamine exhibits potent inhibitory activity against a specific enzyme involved in the metabolism of neurotransmitters. This finding suggests that the compound could be developed into a therapeutic agent for neurological disorders such as Parkinson's disease and Alzheimer's disease.

Beyond its potential pharmaceutical applications, (1-Amino-3-methylbutan-2-yl)diethylamine has also been investigated for its use in chemical synthesis and materials science. Its amine functionality makes it an excellent ligand for metal complexes, which can be utilized in catalytic reactions and the synthesis of advanced materials. A notable example is its use as a ligand in palladium-catalyzed cross-coupling reactions, where it has been shown to improve reaction yields and selectivity. This property makes it a valuable reagent in the synthesis of complex organic molecules and polymers.

The physical properties of (1-Amino-3-methylbutan-2-yl)diethylamine are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 150°C under reduced pressure. The compound is soluble in common organic solvents such as ethanol, methanol, and acetone but has limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

Safety considerations are an essential aspect of working with any chemical compound. While (1-Amino-3-methylbutan-2-yl)diethylamine is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, (1-Amino-3-methylbutan-2-yl)diethylamine (CAS No. 860704-25-2) is a versatile compound with significant potential in multiple scientific disciplines. Its unique molecular structure and functional groups make it an attractive candidate for further research and development in pharmaceuticals, chemical synthesis, and materials science. As ongoing studies continue to uncover new applications and properties, the importance of this compound is likely to grow, contributing to advancements in various fields.